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Compound of Interest

Compound Name: 3-Chlorophenyl boronic acid

Cat. No.: B1630686 Get Quote

Essential Safety and Handling Guide for 3-
Chlorophenyl Boronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Chlorophenyl boronic acid. Adherence to these guidelines is

critical for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Chlorophenyl boronic acid is classified as harmful if swallowed, in contact with skin, or if

inhaled.[1][2][3] It can also cause skin and serious eye irritation.[4][5] Therefore, the use of

appropriate personal protective equipment is mandatory to minimize exposure.
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Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)[1]

[2]

Skin Protection

- Chemical impermeable

gloves (must be inspected

prior to use).[1][2] - Fire/flame

resistant and impervious

clothing or a complete suit

protecting against chemicals.

[1][2]

EU Directive 89/686/EEC, EN

374[1]

Respiratory Protection

- For nuisance exposures, a

particle respirator (e.g., N95 or

P95) is recommended.[2] - If

exposure limits are exceeded

or irritation is experienced, a

full-face respirator with

appropriate cartridges (e.g.,

ABEKP2) should be used.[1][2]

NIOSH (US) or EN 143 (EU)[2]

Operational Plan: From Receipt to Disposal
A systematic approach to handling 3-Chlorophenyl boronic acid is crucial for safety and

procedural consistency.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

Keep it segregated from incompatible materials such as strong oxidizing agents and away

from foodstuff containers.[1][4]

2. Handling and Use:
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All handling should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[1][6]

Avoid the formation and inhalation of dust and aerosols.[1][2]

Use non-sparking tools to prevent ignition from electrostatic discharge.[1][6]

Avoid contact with skin and eyes.[1][2]

Do not eat, drink, or smoke in the designated handling area.[1][3]

Wash hands thoroughly after handling the substance.[1][3]

3. Emergency Procedures:

In case of skin contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing and wash it before reuse.[1][2][3] Seek medical attention if irritation

persists.[4]

In case of eye contact: Rinse cautiously with water for several minutes.[4][5] Remove contact

lenses if present and easy to do. Continue rinsing and seek medical attention.[4]

If inhaled: Move the person to fresh air and keep them comfortable for breathing.[1][3] If

breathing is difficult, provide oxygen. Seek immediate medical attention.[4]

If swallowed: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[2][4]

In case of a spill: Evacuate personnel to a safe area.[1] Wear appropriate PPE, including

respiratory protection.[1] Avoid dust formation.[2] Sweep up the material and place it into a

suitable, closed container for disposal.[2][4]

Disposal Plan
Proper disposal of 3-Chlorophenyl boronic acid and its contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.
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Chemical Waste: Dispose of surplus and non-recyclable solutions by contacting a licensed

professional waste disposal service.[2] One method involves dissolving or mixing the

material with a combustible solvent and burning it in a chemical incinerator equipped with an

afterburner and scrubber.[2] All disposal practices must be in accordance with local, state,

and federal regulations.[1]

Contaminated Packaging: Dispose of as unused product in accordance with established

protocols.[2] Ensure containers are completely empty before disposal.[7]

Experimental Workflow
The following diagram outlines the standard workflow for the safe handling of 3-Chlorophenyl
boronic acid in a laboratory setting.
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Caption: Workflow for handling 3-Chlorophenyl boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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